Ethyl 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoate

• IUPAC Name: ethyl 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C16H16N2O6S/c1-3-24-16(19)12-5-7-13(8-6-12)17-25(22,23)15-10-14(18(20)21)9-4-11(15)2/h4-10,17H,3H2,1-2H3
• InChI Key: DBCOWUYHUPQIJW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)[N+](=O)[O-])C
• Molecular Formula: C16H16N2O6S
• Molecular Weight: 364.4 g/mol

Description

Ethyl 4-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as E-4031 and is a potassium channel blocker. E-4031 has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

E-4031 blocks the rapid component of the delayed rectifier potassium current (Ikr) in the heart, leading to prolongation of the QT interval. The blockade of Ikr by E-4031 has been shown to be selective and reversible. E-4031 has also been shown to block other potassium channels, including the slow component of the delayed rectifier potassium current (Iks) and the inward rectifier potassium current (Ik1).
Biochemical and Physiological Effects
The blockade of potassium channels by E-4031 has been shown to have a wide range of biochemical and physiological effects. E-4031 has been shown to prolong the QT interval in the heart, leading to an increased risk of arrhythmia. E-4031 has also been shown to inhibit insulin secretion and neuronal signaling.

Advantages and Limitations for Lab Experiments

E-4031 has several advantages and limitations for lab experiments. The advantages of E-4031 include its selectivity and reversibility, making it an ideal tool for studying potassium channels. The limitations of E-4031 include its potential for off-target effects and its narrow therapeutic window.

Future Directions

There are several future directions for research on E-4031. One area of research involves the development of more selective potassium channel blockers that can be used to study specific potassium channels. Another area of research involves the development of novel therapies for arrhythmia based on the blockade of potassium channels. Additionally, the potential applications of E-4031 in the treatment of other diseases, such as diabetes and neurological disorders, warrant further investigation.
Conclusion
In conclusion, E-4031 is a potassium channel blocker that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of E-4031 has been optimized to improve the yield and purity of the compound. E-4031 has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research. The future directions for research on E-4031 include the development of more selective potassium channel blockers and the investigation of its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of E-4031 involves the reaction of 4-aminobenzoic acid ethyl ester with 2-methyl-5-nitrobenzenesulfonyl chloride. This reaction yields E-4031 as a white crystalline solid. The synthesis of E-4031 has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

E-4031 has been used extensively in scientific research as a potassium channel blocker. Potassium channels are essential for the proper functioning of various physiological processes, including cardiac function, insulin secretion, and neuronal signaling. The blockade of potassium channels by E-4031 has been shown to have a wide range of applications in scientific research.